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Compound of Interest

Compound Name: 4-(1,3-Dioxolan-2-yl)benzaldehyde

Cat. No.: B1339594 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 4-(1,3-Dioxolan-2-
yl)benzaldehyde, a versatile synthetic intermediate with applications in pharmaceutical

development and organic chemistry. This document consolidates essential information,

including its chemical and physical properties, detailed synthetic protocols, safety and handling

guidelines, and spectral data. The content is structured to serve as a practical resource for

laboratory and research professionals, featuring clearly presented data, step-by-step

experimental procedures, and visual diagrams to illustrate key processes and concepts.

Chemical and Physical Properties
4-(1,3-Dioxolan-2-yl)benzaldehyde, with the CAS number 40681-88-7, is a white to yellow

solid at room temperature. It is a derivative of benzaldehyde where the aldehyde functional

group is protected as a cyclic acetal. This protection strategy is crucial in multi-step syntheses,

preventing the aldehyde from undergoing unwanted reactions while other parts of the molecule

are being modified.

Table 1: Physicochemical Properties of 4-(1,3-Dioxolan-2-yl)benzaldehyde
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Property Value Reference

CAS Number 40681-88-7 [1][2]

Molecular Formula C₁₀H₁₀O₃ [1][2]

Molecular Weight 178.19 g/mol

Physical Form White to Yellow Solid

Purity ≥95%

Storage Temperature 2-8 °C

IUPAC Name
4-(1,3-dioxolan-2-

yl)benzaldehyde
[1]

InChI Key
XXTKORQHKOYXIH-

UHFFFAOYSA-N
[1]

SMILES O=Cc1ccc(cc1)C2OCCO2

Synthesis and Experimental Protocols
The synthesis of 4-(1,3-Dioxolan-2-yl)benzaldehyde is typically achieved through the

acetalization of terephthalaldehyde. The dioxolane group serves as a protecting group for one

of the aldehyde functionalities, allowing for selective reactions at the other aldehyde group.

Representative Synthesis Protocol: Acetalization of
Terephthalaldehyde
This protocol is a generalized procedure based on common methods for the formation of 1,3-

dioxolanes from aldehydes.

Objective: To synthesize 4-(1,3-Dioxolan-2-yl)benzaldehyde by selective protection of one

aldehyde group of terephthalaldehyde.

Materials:

Terephthalaldehyde
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Ethylene glycol

Toluene

p-Toluenesulfonic acid (catalyst)

Sodium bicarbonate solution (saturated)

Anhydrous magnesium sulfate

Dean-Stark apparatus

Round-bottom flask

Reflux condenser

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux

condenser, combine terephthalaldehyde (1 equivalent), ethylene glycol (1.1 equivalents),

and a catalytic amount of p-toluenesulfonic acid in toluene.

Reflux: Heat the mixture to reflux. The water formed during the reaction will be collected in

the Dean-Stark trap.

Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) until the

starting material is consumed.

Work-up: Once the reaction is complete, cool the mixture to room temperature. Wash the

organic layer with a saturated sodium bicarbonate solution to neutralize the acid catalyst,

followed by a wash with brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate the solvent using a rotary evaporator.
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Purification: The crude product can be purified by column chromatography on silica gel or by

recrystallization to yield pure 4-(1,3-Dioxolan-2-yl)benzaldehyde.
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Molecular Structure

Chemical Reactivity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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